Cas no 116046-91-4 (1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one)

1-[3-(2,2-Dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one is a specialized chemical compound featuring a unique imidazolidine core flanked by two 2,2-dimethylpropanoyl groups. This structure imparts high stability and steric hindrance, making it suitable for applications requiring controlled reactivity, such as in fine chemical synthesis or as an intermediate in pharmaceutical development. The symmetrical substitution pattern enhances its thermal and chemical resistance, while the imidazolidine moiety offers potential for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, particularly where selective acylation or protection strategies are critical. The compound’s purity and structural precision make it a reliable choice for research and industrial applications demanding exacting standards.
1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one structure
116046-91-4 structure
Product Name:1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one
CAS No:116046-91-4
MF:C13H24N2O2
MW:240.341863632202
CID:2614001
PubChem ID:3828759
Update Time:2025-05-27

1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one
    • DTXCID70347853
    • AE-018/31859043
    • 116046-91-4
    • DTXSID40396994
    • 1,3-bis(2,2-dimethylpropanoyl)imidazolidine
    • Imidazolidine, 1,3-bis(2,2-dimethyl-1-oxopropyl)- (9CI)
    • Imidazolidine, 1,3-bis(2,2-dimethyl-1-oxopropyl)-
    • 1,1'-(Imidazolidine-1,3-diyl)bis(2,2-dimethylpropan-1-one)
    • Inchi: 1S/C13H24N2O2/c1-12(2,3)10(16)14-7-8-15(9-14)11(17)13(4,5)6/h7-9H2,1-6H3
    • InChI Key: KSVZCTPBMALARH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N1CCN(C(C(C)(C)C)=O)C1

Computed Properties

  • Exact Mass: 240.183778013Da
  • Monoisotopic Mass: 240.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.6Ų

1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one Pricemore >>

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Additional information on 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one

Research Brief on 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one (CAS: 116046-91-4)

1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one (CAS: 116046-91-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazolidinone and dimethylpropanoyl structural motifs, has been investigated for its potential applications in drug discovery and development, particularly as a building block or intermediate in the synthesis of bioactive molecules.

Recent studies have focused on the synthetic pathways and reactivity of 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one, highlighting its utility in the construction of complex heterocyclic frameworks. The compound's stability and functional group compatibility make it a valuable candidate for further exploration in medicinal chemistry. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm its purity, ensuring its suitability for high-precision applications.

In the context of drug development, preliminary investigations suggest that derivatives of 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one may exhibit promising biological activities. For instance, some analogs have shown inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. These findings underscore the compound's potential as a scaffold for designing novel therapeutics, though further in vitro and in vivo studies are required to validate these observations.

The pharmacological profile of 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one and its derivatives is an area of active research. Recent publications have explored its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to assess its viability as a drug candidate. Computational modeling and molecular docking studies have also been employed to predict its interactions with biological targets, providing insights into its mechanism of action.

Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one. Researchers are investigating alternative catalytic systems and reaction conditions to enhance efficiency and reduce production costs. Additionally, the compound's toxicity profile and potential off-target effects necessitate thorough evaluation before clinical translation.

In conclusion, 1-[3-(2,2-dimethylpropanoyl)imidazolidin-1-yl]-2,2-dimethylpropan-1-one (CAS: 116046-91-4) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its structural versatility and potential bioactivity make it a compelling subject for further investigation. Continued efforts to elucidate its properties and applications will likely contribute to the development of innovative therapeutic agents in the coming years.

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